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Compound of Interest

Compound Name: N'-Boc-N-(Gly-Oleoyl)-Lys

Cat. No.: B15621670 Get Quote

An extensive review of the scientific literature did not yield specific studies detailing the

application of N'-Boc-N-(Gly-Oleoyl)-Lys in drug delivery systems. As such, quantitative data

and established experimental protocols for its use in liposomes, nanoparticles, or micelles are

not available in published research.

However, based on the known properties of similar lipid-peptide conjugates and established

methodologies in drug delivery, we can construct representative application notes and

protocols to guide researchers in this area. The following sections provide a detailed overview

of the potential applications, synthesis, formulation, and characterization of drug delivery

systems based on N'-Boc-N-(Gly-Oleoyl)-Lys.

Application Notes: N'-Boc-N-(Gly-Oleoyl)-Lys in
Drug Delivery
N'-Boc-N-(Gly-Oleoyl)-Lys is an amphiphilic molecule comprising a lipophilic oleoyl tail and a

hydrophilic Boc-protected glycine-lysine headgroup. This structure makes it a promising

candidate for the formulation of various nanocarrier-based drug delivery systems, including

liposomes, micelles, and nanoparticles.

Key Potential Applications:

Solubilization of Hydrophobic Drugs: The oleoyl group can form a hydrophobic core in

aqueous media, capable of encapsulating poorly water-soluble drugs, thereby enhancing
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their bioavailability.

Formation of Stable Drug Carriers: The self-assembly of N'-Boc-N-(Gly-Oleoyl)-Lys can

lead to the formation of stable nanostructures such as micelles or can be incorporated into

lipid bilayers of liposomes to modulate their properties.

Controlled Drug Release: The nature of the carrier system formed can be tailored to achieve

sustained or triggered release of the encapsulated therapeutic agent.

Surface Modification of Nanocarriers: The lysine residue, after deprotection of the Boc group,

can be used for further surface functionalization, such as PEGylation to prolong circulation

time or conjugation with targeting ligands for site-specific drug delivery.

Component of Lipid Nanoparticles (LNPs): This lipid-like molecule could potentially be used

as a component in LNPs for the delivery of nucleic acids like siRNA and mRNA, although this

would require further investigation.

Synthesis of N'-Boc-N-(Gly-Oleoyl)-Lys
The synthesis of N'-Boc-N-(Gly-Oleoyl)-Lys involves a multi-step process, beginning with the

protection of lysine, followed by coupling with glycine and oleic acid.

Protocol for Synthesis:

Protection of Lysine: The ε-amino group of L-lysine is first protected with a Boc group.

Coupling with Glycine: The α-amino group of the Boc-protected lysine is then coupled with

N-Boc-glycine.

Acylation with Oleic Acid: Following the deprotection of the glycine's Boc group, the free

amino group is acylated with oleic acid.

Final Deprotection and Purification: The final compound is obtained after the necessary

deprotection steps and is purified using chromatographic techniques.

Below is a visual representation of the synthetic workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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